2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C22H22N4O2/c1-14-12-20(24-17-8-6-5-7-9-17)26-22(23-14)15(2)21(25-26)16-10-11-18(27-3)19(13-16)28-4/h5-13,24H,1-4H3
• InChI Key: ULFKBIMQOSTZRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

This compound is a pyrazolopyrimidinamine derivative. It contains an aromatic heteropolycyclic structure with a pyrrolo [2,3-d]pyrimidine ring system. It is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring systems and functional groups. It is closely related to other compounds with pyrrolo [2,3-d]pyrimidine and pyrazolo [1,5-a]pyrimidine scaffolds.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine has been studied for its potential applications in medicinal chemistry. It has been used as an intermediate in the synthesis of a variety of compounds, such as quinazolinones, phenylpyrazoles, and pyrimidines. In addition, this compound has been studied for its biological activities, such as its anti-inflammatory, anti-oxidant, and anti-cancer properties. This compound has also been studied for its potential applications in drug delivery and drug targeting.

Mechanism of Action

Target of Action

Similar compounds with a pyridopyrimidine moiety have shown therapeutic interest and have been used on several therapeutic targets .

Mode of Action

It’s known that the degree of lipophilicity, ie, the affinity of this drug for a lipid environment, allows it to diffuse easily into the cells .

Biochemical Pathways

Compounds with similar structures have been reported as potent inhibitors of kinases, which play an important role in the regulation of various cellular processes .

Pharmacokinetics

It’s known that the degree of lipophilicity of this compound allows it to diffuse easily into the cells, which could impact its bioavailability .

Result of Action

Similar compounds have shown cytotoxic activities against various cell lines .

Action Environment

It’s known that the structural design of similar compounds can be useful for designing new derivatives .

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine in laboratory experiments include its availability, low cost, and ease of synthesis. In addition, this compound is relatively stable and has a low toxicity profile. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood and further research is needed to elucidate its biological activities.

Future Directions

Future research on 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine should focus on understanding its mechanism of action and exploring its potential therapeutic applications. In addition, further studies should investigate the effects of this compound on other diseases, such as cardiovascular disease, diabetes, and neurological disorders. Other potential future directions for this compound research include investigating its role in drug delivery and drug targeting, as well as its potential use as a biomarker for early detection of diseases. Finally, further studies should be conducted to evaluate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-phenylpyrazolo[1,5-a]pyrimidin-7-amine has been reported in the literature in several different ways. The most common method involves the reaction of 3,4-dimethoxyphenylacetic acid with 3,5-dimethyl-N-phenylpyrazole in the presence of an acid catalyst. The reaction is then followed by a series of purification steps to obtain the desired compound. Other methods for the synthesis of this compound have also been reported, such as the reaction of 3,4-dimethoxyphenylacetic acid with 3,5-dimethyl-N-phenylpyrazole in the presence of a base catalyst, the reaction of 3,4-dimethoxyphenylacetic acid with 3,5-dimethyl-N-phenylpyrazole in the presence of a strong base, and the reaction of 3,4-dimethoxyphenylacetic acid with 3,5-dimethyl-N-phenylpyrazole in the presence of an organometallic catalyst.